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Compound of Interest

Compound Name: Lymphostin

Cat. No.: B15558891 Get Quote

Lymphostin (1) is a pyrroloquinoline alkaloid natural product first isolated from Streptomyces

sp. KY11783.[1] Its core chemical feature is a tricyclic pyrrolo[4,3,2-de]quinoline skeleton,

which is biosynthetically derived from tryptophan.[1] Variations in the structural complexity of

this family of compounds arise from substitutions around this core.[1]

A number of analogues of lymphostin have been isolated from marine Salinispora species,

including lymphostinol (2) and a series of N-acyl derivatives known as neolymphostins.[1] In

the neolymphostins, the N-acetyl group of lymphostin is replaced by larger acyl groups such

as isobutyryl, propyl, sec-pentyryl, and isopentyryl.[1] The chemical structures of lymphostin
and some of its key analogues are presented below.

Figure 1: Chemical Structures of Lymphostin and Selected Analogues

Lymphostin (1):

Chemical Formula: C₁₅H₁₂N₄O₃

Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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